tert-Butyl N-(5-isothiocyanatopentyl)carbamate

• IUPAC Name: tert-butyl N-(5-isothiocyanatopentyl)carbamate
• InChI: InChI=1S/C11H20N2O2S/c1-11(2,3)15-10(14)13-8-6-4-5-7-12-9-16/h4-8H2,1-3H3,(H,13,14)
• InChI Key: SRTMCAQUUMOZJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCCCN=C=S
• Molecular Formula: C11H20N2O2S
• DSSTOX Substance ID: DTXSID30391610
• Molecular Weight: 244.36 g/mol
• CAS No.: 347890-46-4

Description

Tert-Butyl N-(5-isothiocyanatopentyl)carbamate is a useful research compound. Its molecular formula is C11H20N2O2S and its molecular weight is 244.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Structure and Molecular Interaction

• tert-Butyl N-(5-isothiocyanatopentyl)carbamate derivatives, such as tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, are part of a family of compounds that form isostructural arrangements. In these structures, molecules are linked through a bifurcated N-H⋯O hydrogen bond and C-X⋯O halogen bond involving the same carbonyl group, showcasing intricate molecular interactions (Baillargeon et al., 2017).

Synthesis and Applications in Organic Chemistry

• The compound is a critical intermediate in the synthesis of biologically active compounds such as omisertinib (AZD9291), demonstrating its role in pharmaceutical synthesis. A study detailed a rapid synthetic method for a similar compound, tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate, confirming its structure through MS and 1HNMR, with a notable total yield of 81% (Zhao et al., 2017).

Antimicrobial Activity

• Derivatives of tert-butyl carbazate, a compound related to this compound, have been synthesized and tested for antimicrobial activities. For instance, 5-tert-butoxy-1, 3, 4-oxadiazole-2(3H)-thione and other compounds were synthesized and characterized through 1HNMR, IR Spectroscopy, and elemental analysis, showcasing the compound's potential in developing antimicrobial agents (Ghoneim & Mohamed, 2013).

Synthesis routes and methods

Procedure details

To a solution of 2 g (9.9 mmol) (5-Amino-pentyl)-carbamic acid tert-butyl ester in 40 ml THF at 0° C. was added 896 μl (14.83 mmol) CS2 and allowed to stir at room temperature for 14 h. 623 mg (14.83 mmol) cyanamide and 4 drops NEt3 was added and the mixture was heated to 4° C. for 3 h. The mixture was extracted with diethyl ether and the combined organic layers were dried with MgSO4. After filtration and removal of the volatiles the residue was purified by flash column chromatography on silica eluting with ethyl acetate/cyclohexane 1:1. The evaporation of the product fractions yielded 2.24 g (93%) of the title compound.